Cas no 2961-62-8 (Benzonitrile,4-hydroxy-3,5-diiodo-, sodium salt (1:1))

• Product Name: Benzonitrile,4-hydroxy-3,5-diiodo-, sodium salt (1:1)
• CAS No: 2961-62-8
• MF: C₇H₂I₂NNaO
• MW: 392.895596981049
• CID: 255548
• PubChem ID: 23666695
• Update Time: 2025-04-19

Benzonitrile,4-hydroxy-3,5-diiodo-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-hydroxy-3,5-diiodo-, sodium salt (1:1)
• sodium,4-cyano-2,6-diiodophenolate
• 3,5-Diiodo-4-hydroxybenzonitrile sodium salt
• 3,5-Dijod-4-hydroxy-benzonitrile natriumsalz
• 3,5-Dijod-4-hydroxy-benzonitrile natriumsalz [German]
• 4-Cyano-2,6-dijodphenol natriumsalz
• 4-Cyano-2,6-dijodphenol natriumsalz [German]
• Benzonitrile, 3,5-diiodo-4-hydroxy-, sodium salt
• Benzonitrile, 4-hydroxy-3,5-diiodo-, sodium salt
• Ioxynil sodium
• Ioxynil-sodium
• Ioxynil-sodium [ISO]
• sodium 4-cyano
• Sodium 4-hydroxy-3,5-diiodophenylcyanide
• SCHEMBL5934104
• Q27294544
• BENZONITRILE, 4-HYDROXY-3,5-DIIODO-, SODIUM SALT (1:1)
• EINECS 220-995-7
• DTXSID0058354
• UNII-YJ5PH80ES6
• IOXYNIL SODIUM [MI]
• YJ5PH80ES6
• 2961-62-8

• Inchi： 1S/C7H3I2NO.Na/c8-5-1-4(3-10)2-6(9)7(5)11;/h1-2,11H;/q;+1/p-1
• InChI Key： QGKPUZOFTJQTHL-UHFFFAOYSA-M
• SMILES： IC1C=C(C#N)C=C(C=1[O-])I.[Na+]

Computed Properties

• Exact Mass: 393.81929
• Monoisotopic Mass: 392.81235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.8Ų

Experimental Properties

• PSA: 44.02

Benzonitrile,4-hydroxy-3,5-diiodo-, sodium salt (1:1) Security Information

• Hazardous Material transportation number：2588
• HazardClass：6.1(b)
• PackingGroup：III